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Compound of Interest

Compound Name: Triisopropy! borate

Cat. No.: B046633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of triisopropyl borate, a versatile reagent
in organic synthesis. It covers its various synonyms and alternative names, detailed physical
and chemical properties, and key applications, with a focus on its role in catalysis and the
formation of carbon-boron bonds. This document is intended to be a valuable resource for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Nomenclature and Identification

Triisopropyl borate is known by a variety of names in chemical literature and commerce. A
clear understanding of these synonyms is crucial for accurate identification and sourcing. The
systematic IUPAC name for this compound is tripropan-2-yl borate.[1][2]

Below is a hierarchical representation of the various names and identifiers associated with
triisopropyl borate.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b046633?utm_src=pdf-interest
https://www.benchchem.com/product/b046633?utm_src=pdf-body
https://www.benchchem.com/product/b046633?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/triisopropyl-borate-catalyst-chemical-synthesis-dk
https://www.organic-chemistry.org/synthesis/C2N/n-sulfinyl-imines.shtm
https://www.benchchem.com/product/b046633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Nomenclature Hierarchy of Triisopropyl Borate

Triisopropyl Borate

Systematic & Other Names Chemical Identifiers

Isopropyl borate Griisopropyl unhuborate) (Boric acid triisopropy! esteD

Comr;on Synonyms

CAS: 5419-55-6

EC: 226-529-9

UN: 2616

Click to download full resolution via product page
Caption: Hierarchy of names for triisopropyl borate.

Other less common synonyms and identifiers include: TIPB, Isop, Triisoproyl borate, BORON
ISOPROPOXIDE, Triisopropyl borat, TRISOPROPOXYBORANE, and Boric acid, (H3BO3),
triisopropyl ester.[3]

Physicochemical Properties

Triisopropyl borate is a clear, colorless liquid.[3] It is highly flammable and sensitive to
moisture. A summary of its key physical and chemical properties is presented in the table below
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for easy reference and comparison.

Property Value Reference
Molecular Formula C9H21BO3 [3]
Molecular Weight 188.07 g/mol [31[4]

CAS Number 5419-55-6 [1][3]
Boiling Point 139-141 °C (lit.) [3][4]
Melting Point -59 °C

Density 0.815 g/mL at 25 °C (lit.) [3114]
Refractive Index (n20/D) 1.376 (lit.) [31[4]
Vapor Pressure 8.6 mmHg [1]

Flash Point 82 °F (28 °C) [1]

Miscible with ether, ethanol,
Solubility isopropanol, and benzene. [3][5]

Insoluble in water.

Key Applications in Organic Synthesis

Triisopropyl borate is a versatile reagent with numerous applications in organic synthesis,
primarily as a precursor to boronic acids and esters for Suzuki-Miyaura cross-coupling
reactions and as a mild Lewis acid catalyst.

Precursor for Boronic Acids and Esters in Suzuki-
Miyaura Coupling

One of the most significant applications of triisopropyl borate is in the synthesis of boronic
acids and their derivatives, which are crucial partners in palladium-catalyzed Suzuki-Miyaura
cross-coupling reactions for the formation of carbon-carbon bonds.[3][6] The general workflow
involves the reaction of an organolithium or Grignard reagent with triisopropyl borate to form
a boronate ester, which is then hydrolyzed to the corresponding boronic acid.
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General Workflow for Suzuki-Miyaura Coupling using Triisopropyl Borate

+ Triisopropyl Borate Hydrolysis

Boronate Ester
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Biaryl Product
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Caption: Workflow for Suzuki-Miyaura coupling.

This protocol describes the preparation of 3-pyridylboronic acid from 3-bromopyridine using
triisopropyl borate.

Materials:

e 3-Bromopyridine

o Triisopropyl borate

e n-Butyllithium (n-BuLi) in hexanes
o Toluene

o Tetrahydrofuran (THF)

e Dry ice/acetone bath

e Syringe pump

Procedure:
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» A1l-L, 3-necked flask equipped with a temperature probe, overhead stirrer, and a nitrogen
inlet is charged with toluene (320 mL), THF (80 mL), triisopropyl borate (55.4 mL, 240
mmol), and 3-bromopyridine (19.3 mL, 200 mmol).

e The mixture is cooled to -40 °C using a dry ice/acetone bath.

e n-Butyllithium solution (2.5 M in hexanes, 96 mL, 240 mmol) is added dropwise via a syringe
pump over 1 hour, maintaining the temperature at -40 °C.

e The reaction mixture is stirred for an additional 30 minutes at -40 °C.
e The reaction is quenched by the slow addition of water.

e The product, 3-pyridylboronic acid, is isolated by adjusting the pH and performing
extractions.

Lewis Acid Catalysis

Triisopropyl borate can function as a mild Lewis acid catalyst in various organic
transformations, including esterifications and condensation reactions. Its electron-deficient
boron center can activate carbonyl groups, facilitating nucleophilic attack.[7]

Triisopropyl borate is an effective reagent for the condensation of aldehydes with
sulfinamides to produce N-sulfinyl imines. In this reaction, it acts as both a Lewis acid to
activate the aldehyde and a dehydrating agent to drive the reaction to completion. This method
is applicable to a wide range of aldehydes, including sterically hindered ones.
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Catalytic Role of Triisopropyl Borate in N-Sulfinyl Imine Synthesis
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Caption: Role of triisopropyl borate in imine synthesis.

This protocol provides a general method for the synthesis of N-sulfinyl imines from aldehydes
and tert-butanesulfinamide using triisopropyl borate.

Materials:

¢ Aldehyde
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« tert-Butanesulfinamide
o Triisopropyl borate
e Anhydrous solvent (e.g., THF or CH2CI2)

Procedure:

To a solution of the aldehyde (1.0 equiv) in an anhydrous solvent, add tert-butanesulfinamide
(1.05 equiv).

o Add triisopropyl borate (1.5 equiv) to the mixture at room temperature.

« Stir the reaction mixture at room temperature or with gentle heating until the reaction is
complete, as monitored by TLC or GC-MS.

e Upon completion, the reaction mixture is typically concentrated under reduced pressure.

e The crude product can be purified by column chromatography on silica gel.

Safety and Handling

Triisopropyl borate is a highly flammable liquid and vapor.[8] It is also sensitive to moisture
and will decompose upon contact with water.[3] It may cause toxic effects if inhaled or
absorbed through the skin, and can cause irritation to the skin and eyes.[1] Therefore, it should
be handled in a well-ventilated fume hood, and appropriate personal protective equipment,
including gloves and safety glasses, should be worn. Store in a tightly closed container in a
cool, dry, and well-ventilated area away from heat, sparks, and open flames.[8]

Conclusion

Triisopropyl borate is a valuable and versatile reagent in modern organic synthesis. Its
numerous synonyms and alternative names necessitate careful identification through its CAS
number. The comprehensive data on its physicochemical properties allows for its safe and
effective use in various applications. Its primary utility lies in its role as a key precursor for
boronic acids in Suzuki-Miyaura cross-coupling reactions and as a mild Lewis acid catalyst for
a range of transformations, including the synthesis of N-sulfinyl imines. The detailed
experimental protocols provided in this guide offer practical insights for laboratory applications,
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making triisopropyl borate an indispensable tool for researchers and professionals in drug
development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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